N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2-(methylthio)benzamide

• IUPAC Name: N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-2-methylsulfanylbenzamide
• InChI: InChI=1S/C19H24N2O2S/c1-24-18-7-3-2-6-17(18)19(22)20-13-15-8-10-21(11-9-15)14-16-5-4-12-23-16/h2-7,12,15H,8-11,13-14H2,1H3,(H,20,22)
• InChI Key: SKFHNNSEKAWARV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C(=O)NCC2CCN(CC2)CC3=CC=CO3
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2-(methylthio)benzamide is a chemical compound used in scientific research. It is commonly referred to as 'FMPD' and is a selective dopamine D3 receptor antagonist. The compound has been shown to have potential therapeutic applications in the treatment of addiction and other psychiatric disorders.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound has been explored in the context of synthesizing novel piperidine derivatives, highlighting its importance in the development of potential therapeutic agents. Specifically, studies have shown the synthesis of piperidine derivatives and their evaluation for activities such as anti-acetylcholinesterase, indicating potential applications in treating conditions like dementia (H. Sugimoto et al., 1990). Another study focused on the synthesis, characterization, and bioactivity of novel benzamides and their metal complexes, revealing antibacterial properties against various strains, suggesting potential antimicrobial applications (E. Khatiwora et al., 2013).

Biological and Pharmacological Activities

• Research involving the compound's structure has been linked to the development of radiotracers for PET imaging, specifically targeting CSF1R, a microglia-specific marker. This is crucial for studying neuroinflammation and its role in various neuropsychiatric disorders, offering a noninvasive tool for imaging reactive microglia and disease-associated microglia (A. Horti et al., 2019). Another significant application involves the synthesis and evaluation of heterocyclic carboxamides as potential antipsychotic agents, underscoring the compound's relevance in developing treatments for psychiatric conditions (M. H. Norman et al., 1996).

Advanced Materials and Analytical Techniques

• Studies also explore the compound's utility in synthesizing and characterizing materials with potential electronic and photonic applications. For example, the synthesis and reactivity of furan-2-yl compounds for electrophilic substitution reactions, indicating the compound's role in developing novel materials with specific optical or electronic properties (А. Aleksandrov et al., 2017).